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Compound of Interest

Compound Name: TH287 hydrochloride

Cat. No.: B1139317

For Researchers, Scientists, and Drug Development Professionals

Introduction

TH287 hydrochloride is a potent and selective inhibitor of the human MutT Homolog 1 (MTH1)
enzyme, also known as NUDT1, with an IC50 value of 0.8 nM.[1][2][3][4] MTHL1 is a nucleotide
pool sanitizing enzyme that hydrolyzes oxidized deoxynucleoside triphosphates (dNTPs), such
as 8-oxo-dGTP, preventing their incorporation into DNA.[5][6] Cancer cells exhibit high levels of
reactive oxygen species (ROS), leading to an increased burden of oxidized dNTPs.[7] By
inhibiting MTH1, TH287 allows these damaged nucleotides to be incorporated into DNA,
resulting in DNA damage, and subsequent cell death in cancer cells, while showing
considerably less toxicity towards normal, non-malignant cells.[3][4][8] This selective action
makes TH287 and its hydrochloride salt valuable tools in cancer research and potential

therapeutic agents.[1][2][9]

These application notes provide detailed protocols for the preparation, storage, and handling of
TH287 hydrochloride stock solutions for both in vitro and in vivo experimental applications.

TH287 Hydrochloride: Quantitative Data Summary

A summary of the physicochemical properties and biological activity of TH287 and its
hydrochloride salt is presented below.
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Property Value Source(s)
6-(2,3-Dichlorophenyl)-N4-

Chemical Name methylpyrimidine-2,4-diamine [10]
hydrochloride

Molecular Formula C11H10CI2N4-HCI [3]

Molecular Weight 305.59 g/mol [3]

IC50 (MTH1) 0.8nM [1][2]114]

- DMSO: 5 mg/mL (clear with
Solubility (as HCI salt) [10]

warming)

Solubility (as free base)

DMSO: up to 53 mg/mL

[4]

(196.93 mM)
DMF: 25 mg/mL [11]
Ethanol: 2-10 mg/mL [4][11]

Water: Insoluble

[4]

Storage (Powder)

-20°C for up to 3 years

[4]

Storage (Stock Solution)

-80°C for up to 2 years; -20°C

for up to 1 year

[1]14]

Signaling Pathway of MTH1 Inhibition by TH287

The diagram below illustrates the mechanism by which TH287 induces cancer cell death
through the inhibition of the MTH1 enzyme.
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Caption: Mechanism of TH287 action in cancer cells.
Experimental Protocols
4.1. Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution of TH287
hydrochloride, which can be used for subsequent dilutions for in vitro experiments.

Materials:
e TH287 hydrochloride powder (MW: 305.59 g/mol )
e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

« Sterile, conical-bottom polypropylene or glass vial
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o Calibrated precision balance

e Vortex mixer

o Water bath or heating block (optional)
Procedure:

» Weighing: Accurately weigh out a precise amount of TH287 hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 3.06 mg of the compound.

o Calculation: Volume (L) x Molarity (mol/L) x MW ( g/mol ) = Mass (Q)
o 0.001 L x 0.010 mol/L x 305.59 g/mol = 0.00306 g = 3.06 mg

e Solubilization: Add the weighed TH287 hydrochloride powder to a sterile vial. Using a
calibrated micropipette, add the calculated volume of anhydrous DMSO. For the example
above, add 1 mL of DMSO.

o Dissolution: Cap the vial securely and vortex thoroughly for 2-3 minutes until the powder is
completely dissolved. If precipitation is observed, gentle warming in a water bath (37°C)
and/or sonication can aid dissolution.[1] Visually inspect the solution against a light source to
ensure it is clear and free of particulates.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.[4] Store the aliquots at -80°C for long-term
storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[1][4]

4.2. Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol details the dilution of the primary DMSO stock solution into an appropriate cell
culture medium for use in cell-based experiments.

Materials:
e 10 mM TH287 hydrochloride stock solution in DMSO

o Sterile, complete cell culture medium (e.g., DMEM with 10% FBS)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1139317?utm_src=pdf-body
https://www.benchchem.com/product/b1139317?utm_src=pdf-body
https://www.medchemexpress.com/TH287.html
https://www.selleckchem.com/products/th287.html
https://www.medchemexpress.com/TH287.html
https://www.selleckchem.com/products/th287.html
https://www.benchchem.com/product/b1139317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Sterile microcentrifuge tubes and serological pipettes
Procedure:

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
10 mM stock solution in the complete cell culture medium. For example, to make a 100 uM
intermediate stock, add 10 pL of the 10 mM stock to 990 pL of medium (1:100 dilution). This
minimizes the final concentration of DMSO in the culture.

 Final Dilution: Add the required volume of the intermediate stock solution to the cell culture
plates to achieve the desired final experimental concentrations (e.g., 1-10 uM).[1] Ensure the
final concentration of DMSO in the cell culture does not exceed a level toxic to the specific
cell line used (typically < 0.5%).

o Control: Prepare a vehicle control by adding the same final concentration of DMSO (without
the compound) to a set of wells.

Workflow for Stock Solution Preparation and Use

The following diagram outlines the general workflow from receiving the powdered compound to
its application in cellular assays.
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Caption: Workflow for preparing and using TH287 HCI.
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Safety and Handling Precautions

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and chemical-resistant gloves, when handling TH287 hydrochloride powder and
solutions.

Handling: Handle the compound in a well-ventilated area or a chemical fume hood. Avoid
inhalation of dust and contact with skin and eyes.

Disposal: Dispose of all waste materials in accordance with institutional, local, and national
regulations for chemical waste.

Stability: While the hydrochloride salt form generally offers improved stability and solubility
over the free base, be aware that some hydrochloride salts can be unstable in air over time.
[12] For maximum reproducibility, use freshly prepared solutions or properly stored aliquots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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